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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B10762275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for the effective storage, handling,

and use of GW791343 dihydrochloride. Below you will find troubleshooting advice and

frequently asked questions to ensure the integrity of your experiments and the safety of your

laboratory personnel.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for GW791343 dihydrochloride?

Proper storage is critical to maintaining the stability and activity of GW791343
dihydrochloride. For the solid compound, storage at -20°C is recommended.[1][2] Stock

solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3] To

prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the solution

after preparation.[3] Some suppliers suggest storing the lyophilized powder at -20°C in a

desiccated environment for up to 36 months.

2. How should I handle GW791343 dihydrochloride safely?

GW791343 dihydrochloride may cause skin and serious eye irritation.[4] It is also flagged as

a potential respiratory tract irritant.[4] Standard laboratory safety protocols should be strictly

followed. This includes using personal protective equipment (PPE) such as safety glasses,

gloves, and a lab coat.[5][6] All handling should be performed in a well-ventilated area or under
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a chemical fume hood.[7] Avoid generating dust when working with the solid form.[5][6] In case

of contact with skin, wash the affected area thoroughly with soap and water.[4] If the compound

comes into contact with the eyes, rinse cautiously with water for several minutes.[4]

3. What is the solubility of GW791343 dihydrochloride?

GW791343 dihydrochloride is soluble in DMSO and water (up to 100 mM).[2] For in vivo

experiments, specific solvent formulations are recommended to achieve a clear solution.

4. How does GW791343 dihydrochloride function?

GW791343 dihydrochloride is a potent allosteric modulator of the P2X7 receptor with

species-specific activity.[2][8] It acts as a negative allosteric modulator of the human P2X7

receptor and a positive allosteric modulator of the rat P2X7 receptor.[2][8] This compound does

not bind to the ATP binding site but rather to a distinct allosteric site.[8]
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Issue Possible Cause Recommended Solution

Compound Precipitation in

Solution

Improper solvent or

concentration; temperature

fluctuations.

Ensure you are using the

recommended solvents and

concentrations. Gentle heating

and/or sonication can aid in

dissolution.[3] If precipitation

occurs after storage, try

warming the solution to room

temperature and vortexing

before use. For in vivo working

solutions, it is best to prepare

them fresh on the day of use.

[3]

Inconsistent Experimental

Results

Compound degradation;

improper storage; inaccurate

concentration.

Always aliquot stock solutions

to avoid repeated freeze-thaw

cycles.[3] Verify storage

conditions and ensure the

compound has not expired.

Re-calculate and confirm the

concentration of your working

solutions. Use freshly prepared

solutions for optimal results.

Low Potency or Lack of Activity
Species-specific activity;

compound degradation.

Confirm that you are using the

correct species for your

experimental model, as

GW791343 dihydrochloride

exhibits different effects on

human versus rat P2X7

receptors.[2][8] Ensure the

compound has been stored

correctly and is within its

stability period.

Quantitative Data Summary
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Storage Conditions

Form Temperature Duration Special Conditions

Solid -20°C Up to 36 months Keep desiccated

Stock Solution -80°C 6 months
Stored under

nitrogen[3]

Stock Solution -20°C 1 month
Stored under

nitrogen[3]

Solubility

Solvent Concentration

DMSO Soluble

Water up to 100 mM

Experimental Protocols
Protocol 1: In Vivo Formulation (PEG300, Tween-80)

This protocol yields a clear solution of ≥ 2 mg/mL.[3]

Start with a 10% DMSO stock solution.

Add 40% PEG300.

Add 5% Tween-80.

Complete the volume with 45% Saline.

Mix thoroughly at each step. If precipitation occurs, gentle heating and/or sonication can be

used.[3]

Protocol 2: In Vivo Formulation (SBE-β-CD)
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This protocol also yields a clear solution of ≥ 2 mg/mL.[3]

Prepare a 10% DMSO stock solution.

Add 90% (20% SBE-β-CD in Saline).

Mix until a clear solution is achieved.

Protocol 3: In Vivo Formulation (Corn Oil)

This formulation also results in a clear solution of ≥ 2 mg/mL.[3]

Begin with a 10% DMSO stock solution.

Add 90% Corn Oil.

Mix thoroughly.

Visual Guides
Troubleshooting Workflow for GW791344 Dihydrochloride
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Caption: A logical workflow for troubleshooting common experimental issues with GW791343
dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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